Cas no 870863-00-6 (4-(1-Methyl-1H-pyrazol-4-yl)pyridine)

• Product Name: 4-(1-Methyl-1H-pyrazol-4-yl)pyridine
• CAS No: 870863-00-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 840905
• PubChem ID: 4450786
• Update Time: 2025-05-20

4-(1-Methyl-1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-1H-pyrazol-4-yl)pyridine
• Pyridine, 4-(1-methyl-1H-pyrazol-4-yl)-
• 4-(1-methylpyrazol-4-yl)pyridine
• 870863-00-6
• SCHEMBL359835
• AMY10588
• AKOS006275986
• CS-0170203
• YSZC1248
• HMS522P14
• L10105
• FT-0726455
• Peakdale1_001752

• Inchi： 1S/C9H9N3/c1-12-7-9(6-11-12)8-2-4-10-5-3-8/h2-7H,1H3
• InChI Key： FJJQOGZWCRKCKM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 306℃
• Flash Point: 139℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(1-Methyl-1H-pyrazol-4-yl)pyridine

Professional Introduction to 4-(1-Methyl-1H-pyrazol-4-yl)pyridine (CAS No. 870863-00-6)

4-(1-Methyl-1H-pyrazol-4-yl)pyridine, with the CAS number 870863-00-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound has garnered considerable attention due to its versatile structural framework, which integrates both pyridine and pyrazole moieties. The unique combination of these nitrogen-containing aromatic rings imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>1-Methyl-1H-pyrazol-4-yl substituent in the molecular structure plays a crucial role in modulating the pharmacological profile of the compound. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 1-position enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on the development of dual-action agents that can target multiple pathways simultaneously. 4-(1-Methyl-1H-pyrazol-4-yl)pyridine fits well into this paradigm, as its structural features allow for interactions with various biological targets. For instance, studies have demonstrated its potential as a kinase inhibitor by leveraging the pyridine ring to engage with ATP-binding pockets in enzymes. Additionally, the pyrazole moiety can interact with specific amino acid residues, enhancing the compound's binding efficacy.

The< strong>pharmaceutical industryhas shown particular interest in this compound due to its potential applications in treating chronic diseases. Preclinical studies have highlighted its efficacy in models of inflammation and cancer, where it exhibits inhibitory effects on key signaling pathways. The compound's ability to cross cell membranes efficiently further enhances its therapeutic potential. Researchers have also explored its use in combination therapies, where it synergizes with other drugs to improve treatment outcomes.

Advances in computational chemistry have accelerated the discovery process for compounds like 4-(1-Methyl-1H-pyrazol-4-yl)pyridine. Molecular docking simulations and quantum mechanical calculations have been instrumental in understanding its interactions with biological targets at an atomic level. These computational tools have enabled medicinal chemists to optimize the structure for better pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of< strong>4-(1-Methyl-1H-pyrazol-4-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine-pyrazole core. These synthetic strategies ensure high yields and purity, which are essential for subsequent pharmacological evaluations.

In conclusion, 4-(1-Methyl-1H-pyrazol-4-yl)pyridine (CAS No. 870863-00-6) represents a promising candidate for further development in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists exploring new therapeutic interventions. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.